Cas no 107622-36-6 ()

• CAS No: 107622-36-6
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 6769730
• PubChem ID: 102200304
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C14H11NO/c1-9-6-7-10-11-4-2-3-5-13(11)15-14(16)12(10)8-9/h2-8H,1H3,(H,15,16)
• InChI Key： ZELCRJRKZUSBBH-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 209.084063974g/mol
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives